1-(trifluoromethyl)-1H-pyrazole-5-sulfonamide
Description
The compound “1-(trifluoromethyl)-1H-pyrazole-5-sulfonamide” appears to contain a trifluoromethyl group and a pyrazole ring. Trifluoromethyl groups are often used as a bioisostere to create derivatives by replacing a chloride or a methyl group . This can be used to adjust the steric and electronic properties of a lead compound .
Molecular Structure Analysis
The molecular structure of “this compound” would likely involve a pyrazole ring with a trifluoromethyl group attached. Pyrazole derivatives have been the topic of interest for researchers across the world because of their wide spectrum of pharmacological activities .
Chemical Reactions Analysis
Trifluoromethylation in organic chemistry describes any organic reaction that introduces a trifluoromethyl group in an organic compound . The trifluoromethyl group can significantly change the properties of the compound, such as increasing its metabolic stability and enhancing its biological activity .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on the specific structure of the compound. Trifluoromethyl groups are known for their strong electron-withdrawing nature and increasing lipophilicity .
Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(trifluoromethyl)-1H-pyrazole-5-sulfonamide involves the reaction of 1H-pyrazole-5-sulfonamide with trifluoromethyl iodide in the presence of a base.", "Starting Materials": [ "1H-pyrazole-5-sulfonamide", "trifluoromethyl iodide", "base (e.g. potassium carbonate)" ], "Reaction": [ "To a solution of 1H-pyrazole-5-sulfonamide in a suitable solvent (e.g. DMF), add the base and stir for a few minutes.", "Add trifluoromethyl iodide dropwise to the reaction mixture and stir for several hours at room temperature.", "Quench the reaction with water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
2648965-93-7 |
Molecular Formula |
C4H4F3N3O2S |
Molecular Weight |
215.2 |
Purity |
95 |
Origin of Product |
United States |
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